Cas no 2171876-33-6 (3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid)

• Product Name: 3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid
• CAS No: 2171876-33-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6560965
• PubChem ID: 165583319
• Update Time: 2025-07-02

3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid
• 2171179-91-0
• 3-[N-methyl1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclobutane-1-carboxylic acid
• EN300-1531006
• (1s,3s)-3-[N-methyl1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclobutane-1-carboxylic acid
• 2171876-33-6
• EN300-1530870

• Inchi： 1S/C27H30N2O5/c1-29(18-14-17(15-18)24(30)31)25(32)27(12-6-7-13-27)28-26(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23H,6-7,12-16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： VSYDPDNDJTVMDY-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid (CAS No. 2171876-33-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid (CAS No. 2171876-33-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug discovery. Researchers and industry professionals frequently search for terms like "Fmoc-protected amino acid derivatives", "peptide coupling reagents", and "cyclopentaneamidocyclobutane applications", reflecting the growing demand for advanced building blocks in bioconjugation and medicinal chemistry.

The compound’s unique structure, featuring a cyclopentaneamidocyclobutane backbone and an Fmoc-protected amine, makes it a versatile intermediate in solid-phase peptide synthesis (SPPS). Its carboxylic acid moiety allows for efficient coupling with other amino acids, a critical step in constructing complex peptides. Recent trends in AI-driven drug design and high-throughput screening have further amplified its relevance, as researchers seek optimized scaffolds for targeting protein-protein interactions and enzyme inhibition. Keywords such as "peptide therapeutics" and "Fmoc chemistry" are often associated with this compound in scientific literature and patent filings.

From a synthetic perspective, 3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid is synthesized through multi-step organic reactions, including amide bond formation and Fmoc protection. Its stability under standard SPPS conditions and compatibility with common deprotection reagents (e.g., piperidine) make it a preferred choice for researchers. The compound’s CAS No. 2171876-33-6 is frequently queried in chemical databases, underscoring its importance in academic and industrial settings. Additionally, its potential applications in targeted drug delivery and biomarker development align with current interests in personalized medicine and precision oncology.

Environmental and regulatory considerations also play a role in the compound’s usage. Unlike hazardous substances, 3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid is handled under standard laboratory safety protocols, with no significant ecological risks reported. This aligns with the increasing focus on green chemistry and sustainable synthetic practices. Searches for "safe peptide synthesis reagents" and "eco-friendly Fmoc derivatives" highlight the industry’s shift toward environmentally benign alternatives.

In conclusion, 3-N-methyl1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclobutane-1-carboxylic acid (CAS No. 2171876-33-6) represents a critical tool in modern chemical and pharmaceutical research. Its applications span from peptide-based drug development to biomaterials engineering, driven by its structural versatility and synthetic efficiency. As the demand for innovative therapeutics grows, this compound will likely remain a focal point for advancements in bioconjugation technologies and molecular design.